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Compound of Interest

Compound Name: NITD-916

Cat. No.: B1494569 Get Quote

Technical Support Center: NITD-916
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers and drug development professionals working with NITD-916.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of NITD-916?

NITD-916 is a direct inhibitor of the mycobacterial enoyl-acyl carrier protein (ACP) reductase,

InhA.[1][2][3] It belongs to the class of 4-hydroxy-2-pyridones.[4] NITD-916 forms a ternary

complex with InhA and its cofactor NADH, which blocks the fatty acyl substrate binding pocket.

[5] This inhibition disrupts the synthesis of mycolic acids, essential components of the

mycobacterial cell wall, ultimately leading to bacterial cell death.[5][6]

Q2: Is NITD-916 active against isoniazid-resistant strains of Mycobacterium tuberculosis?

Yes, NITD-916 is active against isoniazid-resistant clinical isolates of M. tuberculosis.[5]

Isoniazid is a prodrug that requires activation by the catalase-peroxidase KatG. Resistance to

isoniazid often arises from mutations in katG. Since NITD-916 directly inhibits InhA and does

not require activation by KatG, it bypasses this common resistance mechanism.[5]

Q3: What are the known off-target effects of NITD-916?

Currently, there is limited publicly available data detailing specific off-target effects of NITD-916.

One study mentioned that in a panel of in vitro assays, NITD-916 demonstrated an adequate
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cellular selectivity and did not show mutagenic or cardiotoxicity potential, nor did it exhibit in

vitro safety pharmacological liabilities. However, the specific targets and the concentrations

tested in these assays have not been detailed in the available literature.

Q4: My experiment shows unexpected cellular toxicity. Could this be an off-target effect of

NITD-916?

While NITD-916 has shown some level of cellular selectivity in preliminary safety assessments,

unexpected toxicity in your specific cell line could potentially be due to off-target effects. It is

recommended to perform a dose-response experiment to determine the cytotoxic concentration

in your experimental system. If toxicity is observed at concentrations close to the effective dose

against mycobacteria, further investigation into off-target interactions may be warranted.

Q5: How can I determine if NITD-916 is interacting with other kinases in my experimental

model?

To assess potential off-target effects on kinases, a kinase selectivity profiling assay is

recommended. This involves screening NITD-916 against a broad panel of purified human

kinases to identify any unintended interactions. Several commercial services offer such

profiling. A detailed protocol for a representative kinase profiling experiment is provided in the

"Experimental Protocols" section below.

Data Presentation
Table 1: Summary of NITD-916 On-Target Activity
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Target Organism Assay Type Value Reference

InhA
Mycobacterium

tuberculosis

Enzyme

Inhibition (IC₅₀)
570 nM [1]

M. tuberculosis

H37Rv

Mycobacterium

tuberculosis

Whole-cell

activity (MIC₅₀)
50 nM

Isoniazid-

resistant M.

tuberculosis

Mycobacterium

tuberculosis

Whole-cell

activity (MIC)
0.04 - 0.16 µM [5]

Mycobacterium

abscessus

Mycobacterium

abscessus

Whole-cell

activity (MIC₅₀)
0.125 mg/L

Mycobacterium

abscessus

Mycobacterium

abscessus

Whole-cell

activity (MIC₉₀)
1 mg/L

Table 2: User-Generated Off-Target Activity Profile (Template)

Off-Target Assay Type IC₅₀ / Kᵢ Notes

e.g., Human Kinase X
Kinase Inhibition

Assay

e.g., Human Receptor

Y
Binding Assay

e.g., Human Enzyme

Z

Enzyme Inhibition

Assay

Mandatory Visualization
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Caption: On-target pathway of NITD-916 in Mycobacterium.
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Experimental Workflow for Off-Target Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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